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Compound of Interest

Compound Name: Diethyl (2-oxopropyl)phosphonate

Cat. No.: B148940

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for diethyl (2-oxopropyl)phosphonate. Intended for professionals in
research and drug development, this document synthesizes available data on the compound's
stability profile, outlines potential degradation pathways, and offers detailed experimental
protocols for its assessment. While specific kinetic data for this compound is limited in public
literature, this guide provides a framework for establishing its stability based on general
knowledge of phosphonates and regulatory guidelines.

Introduction

Diethyl (2-oxopropyl)phosphonate is a versatile organophosphorus compound utilized as an
intermediate in the synthesis of agrochemicals and pharmaceuticals.[1] Its function as a
phosphonate ester makes it a valuable building block for creating novel molecules with
enhanced biological activity.[1] A thorough understanding of its stability is critical for ensuring
the integrity of starting materials in synthesis, the reliability of experimental results, and the
safety of its handling and storage. This guide addresses the core requirements for assessing
the stability of diethyl (2-oxopropyl)phosphonate.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of diethyl (2-oxopropyl)phosphonate
is presented in Table 1.

Table 1: Chemical and Physical Properties of Diethyl (2-oxopropyl)phosphonate

Property Value Reference(s)
CAS Number 1067-71-6 [2][3]
Molecular Formula C7H1504P [2][3]
Molecular Weight 194.17 g/mol [2][3]
Appearance (-Jleér colorless to light yellow 3]
liquid

Boiling Point 126 °C @ 9 mmHg [2]

Density 1.01 g/mL at 25 °C [2]

Refractive Index n20/D 1.433 [2]

Miscible with tetrahydrofuran,
Solubility ether, dichloromethane, and [3]
chloroform.

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the quality and safety of diethyl (2-
oxopropyl)phosphonate.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Reference(s)

Store in a tightly closed
General Storage container in a dry, cool, and [4]

well-ventilated place.

Temperature Room temperature. [3]

Inert atmosphere is

recommended for long-term
Atmosphere storage to prevent potential [3]

oxidation or moisture-induced

degradation.

Incompatibilities Avoid strong oxidizing agents.

Wear appropriate personal
rotective equipment (PPE),
Safety p _ P (PPE) (2]
including gloves and eye

protection.

Stability Profile and Degradation Pathways

The stability of diethyl (2-oxopropyl)phosphonate is influenced by several factors, including
temperature, pH, light, and the presence of oxidizing agents. The carbon-phosphorus (C-P)
bond, a key feature of phosphonates, is known to be highly resistant to chemical hydrolysis and
thermal decomposition. However, the ester linkages are more susceptible to degradation.

Thermal Stability

Organophosphorus esters, including phosphonates, typically undergo thermal decomposition
through the elimination of a phosphorus acid at elevated temperatures.[5][6] For phosphonates,
this process generally occurs at higher temperatures compared to phosphate esters.[5][6]
Thermal analysis of diethyl (2-oxopropyl)phosphonate has indicated exothermic events
occurring at approximately 246 °C and 278 °C, suggesting the onset of decomposition in this
temperature range.[7]

Hydrolytic Stability
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The hydrolysis of phosphonate esters can proceed under both acidic and basic conditions.[4]
The reaction involves a nucleophilic attack on the phosphorus atom, leading to the cleavage of
the P-O ester bond.[4] The rate of hydrolysis is dependent on pH and temperature.[4] The final
products of complete hydrolysis would be (2-oxopropyl)phosphonic acid and ethanol.

Diethyl (2-oxopropyl)phosphonate

4-120 (H* or OH™)
Y

Monoethyl (2-oxopropyl)phosphonate

4-120 (H* or OH")
Y

(2-oxopropyl)phosphonic Acid

Figure 1: Proposed Hydrolytic Degradation Pathway
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Caption: Proposed Hydrolytic Degradation Pathway.

Photostability

While specific photostability data for diethyl (2-oxopropyl)phosphonate is not readily
available, studies on other phosphonates have shown that they can undergo degradation upon
exposure to UV light.[8] This process can be accelerated by the presence of metal ions, such
as iron.[8] Photodegradation may lead to the cleavage of the C-P bond or modifications to the
organic moiety.

Oxidative Stability

Diethyl (2-oxopropyl)phosphonate is expected to be sensitive to strong oxidizing agents.
Studies on other phosphonates have demonstrated degradation in the presence of oxidizing
biocides, with the rate of degradation being temperature-dependent.[9]
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Experimental Protocols for Stability Assessment

To comprehensively evaluate the stability of diethyl (2-oxopropyl)phosphonate, a forced
degradation study is recommended. This involves subjecting the compound to a range of stress
conditions that are more severe than accelerated stability testing conditions. The following
protocols are based on ICH guidelines and general practices for stability testing.

Diethyl (2-oxopropyl)phosphonate Sample
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Figure 2: Workflow for Stability Assessment
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Caption: Workflow for Stability Assessment.

Development of a Stability-Indicating Analytical Method
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A stability-indicating analytical method is crucial for separating and quantifying the parent
compound from its potential degradation products. A reverse-phase high-performance liquid
chromatography (RP-HPLC) method with UV detection is a suitable starting point.

Table 3: Example Parameters for a Stability-Indicating RP-HPLC Method

Parameter Suggested Condition

Column C18,250 mm x 4.6 mm, 5 um

Mobile Phase Gradient of water with 0.1% formic acid (A) and
acetonitrile with 0.1% formic acid (B)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV at an appropriate wavelength (e.g., 210 nm)

Injection Volume 10 pyL

The method must be validated according to ICH guidelines to ensure it is specific, accurate,
precise, linear, and robust.

Forced Degradation Studies

5.2.1. Hydrolytic Degradation

e Acid Hydrolysis: Dissolve diethyl (2-oxopropyl)phosphonate in a suitable solvent (e.qg.,
acetonitrile) and treat with 0.1 M HCI. Heat the solution at 60-80 °C for a specified period
(e.g., 2, 4, 8, 24 hours). Neutralize the samples before analysis.

o Base Hydrolysis: Dissolve diethyl (2-oxopropyl)phosphonate in a suitable solvent and
treat with 0.1 M NaOH. Heat the solution at 60-80 °C for a specified period. Neutralize the
samples before analysis.

e Neutral Hydrolysis: Dissolve diethyl (2-oxopropyl)phosphonate in a suitable solvent and
treat with water. Heat the solution at 60-80 °C for a specified period.

5.2.2. Oxidative Degradation
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o Treat a solution of diethyl (2-oxopropyl)phosphonate with 3-30% hydrogen peroxide at
room temperature for a specified period.

5.2.3. Thermal Degradation

o Expose a solid sample of diethyl (2-oxopropyl)phosphonate to dry heat in a temperature-
controlled oven at temperatures above the accelerated stability conditions (e.g., 80 °C, 100
°C, and higher if necessary) for a specified period.

5.2.4. Photodegradation

o Expose a solution of diethyl (2-oxopropyl)phosphonate to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of
not less than 200-watt hours/square meter, as per ICH Q1B guidelines. A control sample
should be protected from light.

Data Presentation and Interpretation

The results of the forced degradation studies should be summarized in a table to facilitate
comparison.

Table 4: Example Summary of Forced Degradation Study Results

Major
Degradation

Stress . .

. Duration Temperature % Degradation  Products

Condition _
(Retention
Time)

0.1 M HCI 24 hours 80 °C

0.1 M NaOH 8 hours 60 °C

3% H202 24 hours Room Temp

Dry Heat 48 hours 100 °C

) 1.2 million lux
Light Exposure Room Temp

hours
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The data will help in identifying the intrinsic stability of the molecule and the primary
degradation pathways. This information is critical for developing appropriate packaging,
establishing re-test dates, and ensuring the quality of the material throughout its lifecycle.

Conclusion

Diethyl (2-oxopropyl)phosphonate is a stable compound under recommended storage
conditions. However, it is susceptible to degradation under conditions of high temperature,
extreme pH, and in the presence of oxidizing agents. Photolytic degradation is also a potential
pathway. The experimental protocols outlined in this guide provide a robust framework for
researchers and drug development professionals to perform a comprehensive stability
assessment, ensuring the quality and reliability of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148940#diethyl-2-oxopropyl-phosphonate-stability-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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